Cas no 89570-03-6 (1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo-)

89570-03-6 structure
Product name:1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo-
1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo-
- 4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-one
- SCHEMBL23643020
- 89570-03-6
- DTXSID90533852
-
- Inchi: InChI=1S/C3H3NOS3/c1-4-2(5)7-8-3(4)6/h1H3
- InChI Key: VHWKTYKXQLBCTQ-UHFFFAOYSA-N
- SMILES: CN1C(=O)SSC1=S
Computed Properties
- Exact Mass: 164.93767724g/mol
- Monoisotopic Mass: 164.93767724g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 103Ų
1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo- Related Literature
-
Qian Meng,Jun Nan,Yuxi Mu,Xuehui Zu,Mingqi Guo RSC Adv., 2021,11, 7405-7415
-
Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
-
Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
-
Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
-
Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
89570-03-6 (1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo-) Related Products
- 1261646-72-3(3-Hydroxy-4-(trifluoromethyl)mandelic acid)
- 2680792-03-2((1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid)
- 2171935-17-2(4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid)
- 158581-29-4(2,4-Dibromo-6-(tert-butyl-NNO-azoxy)phenylamine)
- 1092390-14-1(2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride)
- 849353-34-0(4-bromopyrimidin-5-amine)
- 2877632-90-9(1-[(1,4-dioxan-2-yl)methyl]-4-methyl-1H-pyrazole)
- 1416439-17-2(TERT-BUTYL (2-METHYLPENT-4-EN-2-YL)CARBAMATE)
- 13769-43-2(potassium metavanadate)
- 1361584-63-5(4'-Methyl-2'-nitro-2,4,6-trichlorobiphenyl)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk